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Compound of Interest

Compound Name: Methanol-d3

Cat. No.: B056482

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
preventing environmental contamination. Methanol-d3, a deuterated solvent, is classified as a
hazardous material due to its flammability and toxicity.[1] Adherence to strict disposal protocols
is not only a matter of regulatory compliance but also a cornerstone of responsible scientific
practice. This guide provides essential, step-by-step instructions for the proper disposal of
Methanol-d3, ensuring the safety of laboratory personnel and the protection of our
environment.

Immediate Safety and Handling

Before initiating any disposal procedure, it is crucial to be aware of the inherent hazards of
Methanol-d3. It is a highly flammable liquid and vapor, and is toxic if swallowed, in contact with
skin, or if inhaled.[2][3] In case of exposure, immediate medical attention is required.[4]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling Methanol-d3. This includes:

» Protective gloves: Use proper glove removal technique to avoid skin contact.[5]
» Protective clothing: Wear a lab coat or other suitable protective clothing.[5]

o Eyel/face protection: Safety glasses or a face shield are essential.[5]
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o Respiratory protection: If ventilation is inadequate, use a suitable respirator.[5]
Handling and Storage:

e Avoid contact with skin and eyes.[5][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[2][7]

» Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][6][7]

e Ground and bond containers and receiving equipment to prevent static discharge.[5][7]

Quantitative Data and Hazard Information

To underscore the importance of proper handling and disposal, the following table summarizes
key quantitative and qualitative hazard information for Methanol-d3.
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Property

Data

Citation

UN Number

1230

[6]

Hazard Class

3 (Flammable Liquid), 6.1
(Toxic)

[6]

Packing Group

[6]

GHS Pictograms

Flame, Skull and Crossbones,
Health Hazard

[2]

Hazard Statements

H225: Highly flammable liquid
and vapour.
H301+H311+H331: Toxic if
swallowed, in contact with skin
or if inhaled. H370: Causes

damage to organs.

[2](8]

Precautionary Statements

P210: Keep away from
heat/sparks/open flames/hot
surfaces. — No smoking.
P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P301+P310: IF SWALLOWED:

Immediately call a POISON
CENTER or doctor/physician.

[2](5]

Step-by-Step Disposal Protocol

The disposal of Methanol-d3 must be handled as hazardous waste. Under no circumstances

should it be poured down the drain or disposed of with regular trash.[9][10][11]

Experimental Protocol for Waste Collection and Disposal:

» Waste Identification and Segregation:

o ldentify the waste as "Methanol-d3" or "Deuterated Methanol."

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.cdhfinechemical.com/images/product/msds/123_631014322_METHYL-D3ALCOHOLCASNO1849-29-2MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/123_631014322_METHYL-D3ALCOHOLCASNO1849-29-2MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/123_631014322_METHYL-D3ALCOHOLCASNO1849-29-2MSDS.pdf
https://www.carlroth.com/medias/SDB-9910-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTg3ODB8YXBwbGljYXRpb24vcGRmfGFETXpMMmcwTnk4NU1UYzNORE13TkRJMU5qTXdMMU5FUWw4NU9URXdYMGRDWDBWT0xuQmtaZ3w2MGVjYjVmZWU0ZWZmZmEzNjhjYmRmYmIzNjZlMjE4NGE2MzU2MTEyYzI1Nzk4ZGQ1MzNjYzdjMTQ0N2UzNjJm
https://www.carlroth.com/medias/SDB-9910-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTg3ODB8YXBwbGljYXRpb24vcGRmfGFETXpMMmcwTnk4NU1UYzNORE13TkRJMU5qTXdMMU5FUWw4NU9URXdYMGRDWDBWT0xuQmtaZ3w2MGVjYjVmZWU0ZWZmZmEzNjhjYmRmYmIzNjZlMjE4NGE2MzU2MTEyYzI1Nzk4ZGQ1MzNjYzdjMTQ0N2UzNjJm
https://www.cdhfinechemical.com/images/product/msds/123_304977401_METHYL-D3ALCOHOL-DCASNO811-98-3MSDS.pdf
https://www.carlroth.com/medias/SDB-9910-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTg3ODB8YXBwbGljYXRpb24vcGRmfGFETXpMMmcwTnk4NU1UYzNORE13TkRJMU5qTXdMMU5FUWw4NU9URXdYMGRDWDBWT0xuQmtaZ3w2MGVjYjVmZWU0ZWZmZmEzNjhjYmRmYmIzNjZlMjE4NGE2MzU2MTEyYzI1Nzk4ZGQ1MzNjYzdjMTQ0N2UzNjJm
https://www.lookchem.com/sds1849-29-2.html
https://www.benchchem.com/product/b056482?utm_src=pdf-body
https://solvent-recyclers.com/applications/how-to-dispose-of-methanol.html
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b056482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Segregate Methanol-d3 waste from other chemical wastes, especially incompatible
materials, to prevent hazardous reactions.[1][11] Non-halogenated solvent waste should
be collected separately from halogenated solvents.[12]

o Container Selection and Labeling:

o Use a designated, leak-proof, and chemically compatible container for collecting
Methanol-d3 waste.[9][10] The original container is often a suitable choice.[13]

o The container must be clearly labeled as "Hazardous Waste," and the contents
"Methanol-d3" must be clearly identified.[10] Include the approximate concentration if
mixed with other solvents.

e Waste Accumulation and Storage:

o Keep the waste container tightly closed except when adding waste.[11][12]

o Store the sealed container in a designated, well-ventilated hazardous waste accumulation
area, away from ignition sources.[1]

o Itis advisable to use secondary containment for liquid hazardous waste.[11]

» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[1][9]

o Provide the disposal company with accurate information about the waste material.

e Disposal Method:

o The primary recommended method for the disposal of Methanol-d3 is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[6][8] This should only be
performed by a licensed disposal facility.

o Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal
company.[6]
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Methanol-d3.

Methanol-d3 Disposal Workflow

Identify Methanol-d3 Waste

Segregate from Incompatible Waste

Select & Label Appropriate Waste Container

Store in Designated Hazardous Waste Area

Contact EHS or Licensed Disposal Company

Arrange for Waste Pickup

Transport to Licensed Facility

Final Disposal via Incineration
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Caption: Logical workflow for the safe disposal of Methanol-d3.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
that hazardous chemical waste is managed in a responsible and compliant manner. Always
consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) for
Methanol-d3 for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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